Cas no 1281132-71-5 (1-(prop-2-yn-1-yl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}piperidine-4-carboxamide)

• Product Name: 1-(prop-2-yn-1-yl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}piperidine-4-carboxamide
• CAS No: 1281132-71-5
• MF: C₁₉H₂₃N₅O
• MW: 337.418823480606
• CID: 6148335
• PubChem ID: 53512420
• Update Time: 2025-05-22

1-(prop-2-yn-1-yl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1281132-71-5
• EN300-26622904
• 1-(prop-2-yn-1-yl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}piperidine-4-carboxamide
• 1-prop-2-ynyl-N-[1-[4-(1,2,4-triazol-1-yl)phenyl]ethyl]piperidine-4-carboxamide
• AKOS034604735
• Z815742124

• Inchi： 1S/C19H23N5O/c1-3-10-23-11-8-17(9-12-23)19(25)22-15(2)16-4-6-18(7-5-16)24-14-20-13-21-24/h1,4-7,13-15,17H,8-12H2,2H3,(H,22,25)
• InChI Key： QJGGSTUPRQNHKS-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC#C)CC1)NC(C)C1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Exact Mass: 337.19026037g/mol
• Monoisotopic Mass: 337.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63Ų

Additional information on 1-(prop-2-yn-1-yl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}piperidine-4-carboxamide

1-(Prop-2-yn-1-yl)-N-{1-[4-(1H-1,2,4-Triazol-1-yl)phenyl]ethyl}piperidine-4-carboxamide

The compound CAS No. 1281132-71-5, also known as 1-(prop-2-yn-1-yl)-N-{1-[4-(1H-1,2,4-triazol-1-yl)phenyl]ethyl}piperidine-4-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. Its synthesis and characterization have been extensively studied, particularly in the context of drug discovery and materials science.

The molecular structure of this compound is characterized by a piperidine ring system, which serves as the central framework. Attached to this piperidine ring is a propargyl group (propargyl amine), which introduces unsaturation and enhances the molecule's reactivity. Additionally, the compound features a triazole moiety, a heterocyclic ring containing nitrogen atoms, which is known for its stability and ability to form hydrogen bonds. The combination of these structural elements makes this compound highly versatile and amenable to further functionalization.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. The presence of the 1H-1,2,4-triazole group in this molecule has been linked to potential anti-inflammatory and antioxidant properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel therapeutic agents. Furthermore, the piperidine ring's flexibility allows for interactions with various biological targets, enhancing its bioavailability and efficacy.

The synthesis of CAS No. 1281132-71-5 involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels. Notably, the incorporation of propargyl groups into organic molecules has been a focal point in recent synthetic methodologies due to their ability to participate in click chemistry reactions. This has opened new avenues for the construction of complex molecular architectures.

In terms of applications, this compound has shown potential in the fields of drug delivery systems and materials science. Its ability to form stable complexes with metal ions has been exploited in the development of coordination polymers and metallo-drugs. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of CAS No. 1281132-71-5. Molecular docking studies have revealed that this compound exhibits strong binding affinities towards several protein targets, including those implicated in neurodegenerative diseases such as Alzheimer's disease. These findings underscore its potential as a lead compound for drug development.

In conclusion, CAS No. 1281132-71-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with recent research findings, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is expected to play a pivotal role in advancing modern chemistry and medicine.